Cas no 62498-75-3 (butyl(4-nitrophenyl)methylamine)

• Product Name: butyl(4-nitrophenyl)methylamine
• CAS No: 62498-75-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 956743
• PubChem ID: 228359
• Update Time: 2025-04-19

butyl(4-nitrophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-[(4-nitrophenyl)methyl]butan-1-amine
• 4-(N-butyl-aminomethyl)-nitrobenzene
• 4-(N-butyl-amino-methyl)-nitrobenzene
• 4-NO2C6H4CH2NH(n-butyl)
• AC1L5G62
• AC1Q1ZCN
• AR-1J9354
• butyl-(4-nitrobenzyl)-amine
• n-(4-nitrobenzyl)butan-1-amine
• N-Butyl-4-nitrobenzylamin
• N-butyl-N-4-nitrobenzylamine
• NSC21227
• SureCN3117616
•  
• butyl(4-nitrophenyl)methylamine
• NSC-21227
• SCHEMBL3117616
• BUTYL[(4-NITROPHENYL)METHYL]AMINE
• DTXSID90281301
• EN300-169085
• 62498-75-3
• AKOS000251133

• Inchi： 1S/C11H16N2O2/c1-2-3-8-12-9-10-4-6-11(7-5-10)13(14)15/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： JDTNKBOSGXXCOP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CNCCCC)=O

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17
• LogP: 3.39860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes